Cas no 887876-11-1 (3-(4-chlorobenzamido)-N-(2-fluorophenyl)-1-benzofuran-2-carboxamide)

• Product Name: 3-(4-chlorobenzamido)-N-(2-fluorophenyl)-1-benzofuran-2-carboxamide
• CAS No: 887876-11-1
• MF: C₂₂H₁₄ClFN₂O₃
• MW: 408.809567928314
• CID: 6137037
• PubChem ID: 7116986
• Update Time: 2025-06-13

3-(4-chlorobenzamido)-N-(2-fluorophenyl)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorobenzamido)-N-(2-fluorophenyl)-1-benzofuran-2-carboxamide
• 3-(4-chlorobenzamido)-N-(2-fluorophenyl)benzofuran-2-carboxamide
• 2-Benzofurancarboxamide, 3-[(4-chlorobenzoyl)amino]-N-(2-fluorophenyl)-
• 3-[(4-chlorobenzoyl)amino]-N-(2-fluorophenyl)-1-benzofuran-2-carboxamide
• AKOS024594279
• AB00684894-01
• F0666-0550
• 887876-11-1

• Inchi： 1S/C22H14ClFN2O3/c23-14-11-9-13(10-12-14)21(27)26-19-15-5-1-4-8-18(15)29-20(19)22(28)25-17-7-3-2-6-16(17)24/h1-12H,(H,25,28)(H,26,27)
• InChI Key： FZXWFQYZOOYXNC-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(=O)C2=CC=C(Cl)C=C2)=C1C(NC1=CC=CC=C1F)=O

Computed Properties

• Exact Mass: 408.0676982g/mol
• Monoisotopic Mass: 408.0676982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 71.3Ų

Experimental Properties

• Density: 1.458±0.06 g/cm3(Predicted)
• Boiling Point: 444.9±45.0 °C(Predicted)
• pka: 10.97±0.70(Predicted)

Additional information on 3-(4-chlorobenzamido)-N-(2-fluorophenyl)-1-benzofuran-2-carboxamide

Comprehensive Overview of 3-(4-chlorobenzamido)-N-(2-fluorophenyl)-1-benzofuran-2-carboxamide (CAS No. 887876-11-1)

The compound 3-(4-chlorobenzamido)-N-(2-fluorophenyl)-1-benzofuran-2-carboxamide, identified by its CAS No. 887876-11-1, is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This benzofuran derivative is characterized by its unique structural features, including a 4-chlorobenzamido group and a 2-fluorophenyl moiety, which contribute to its potential applications in drug discovery and development. Researchers are particularly interested in its molecular interactions and bioactivity profiles, making it a subject of ongoing studies in medicinal chemistry.

One of the key reasons for the growing interest in 3-(4-chlorobenzamido)-N-(2-fluorophenyl)-1-benzofuran-2-carboxamide is its potential role in targeting specific enzyme pathways and receptor systems. Recent studies have explored its binding affinity to various proteins, which could pave the way for novel therapeutic agents. The compound's structural complexity and functional groups make it a valuable candidate for further investigation, especially in the context of personalized medicine and precision drug design.

In the realm of organic synthesis, CAS No. 887876-11-1 presents an intriguing challenge due to its intricate molecular architecture. Chemists are exploring efficient synthetic routes to produce this compound with high yield and purity, which is critical for its application in high-throughput screening and drug development pipelines. The incorporation of halogen atoms (chlorine and fluorine) in its structure also opens up possibilities for structure-activity relationship (SAR) studies, a hot topic in contemporary pharmaceutical research.

From an analytical chemistry perspective, the characterization of 3-(4-chlorobenzamido)-N-(2-fluorophenyl)-1-benzofuran-2-carboxamide involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for confirming its molecular identity and understanding its three-dimensional conformation, which are crucial for predicting its biological activity. The compound's solubility and stability under various conditions are also areas of active research, as they influence its formulation potential.

The rise of computational chemistry and AI-driven drug discovery has further amplified the relevance of CAS No. 887876-11-1. Researchers are leveraging molecular docking simulations and machine learning algorithms to predict its interactions with biological targets. This aligns with the current trend of accelerated drug discovery, where in silico methods are used to prioritize compounds for experimental validation. The integration of these technologies highlights the compound's potential in next-generation therapeutics.

Another area of interest is the compound's potential metabolic pathways and pharmacokinetic properties. Understanding how 3-(4-chlorobenzamido)-N-(2-fluorophenyl)-1-benzofuran-2-carboxamide is absorbed, distributed, metabolized, and excreted (ADME) is vital for assessing its drug-likeness. This is particularly relevant given the increasing demand for bioavailable and clinically viable molecules in the pharmaceutical industry. Recent advancements in ADME prediction tools have made it easier to evaluate these properties early in the drug development process.

In conclusion, 3-(4-chlorobenzamido)-N-(2-fluorophenyl)-1-benzofuran-2-carboxamide (CAS No. 887876-11-1) represents a compelling case study in modern medicinal chemistry and drug discovery. Its structural uniqueness, combined with its potential biological applications, makes it a focal point for researchers aiming to address unmet medical needs. As the field continues to evolve, this compound is likely to remain at the forefront of discussions on innovative therapeutics and scientific breakthroughs.